Cas no 2172268-73-2 (1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172268-73-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6062695
• PubChem ID: 165591396
• Update Time: 2025-05-24

1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172268-73-2
• EN300-1595013

• Inchi： 1S/C11H17N3O2/c1-8(16-2)11-10(7-15)12-13-14(11)6-5-9-3-4-9/h7-9H,3-6H2,1-2H3
• InChI Key： NLJLVVJPCXWPDH-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C=O)N=NN1CCC1CC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Additional information on 1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(2-Cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172268-73-2) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the ring. The presence of a cyclopropyl group and a methoxyethyl substituent adds complexity to its structure, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. Its triazole core is known for its stability and reactivity, making it a versatile building block in organic synthesis. The cyclopropyl group introduces strain into the molecule, which can enhance its reactivity in certain reactions. Similarly, the methoxyethyl substituent contributes to the molecule's solubility and bioavailability, making it an attractive candidate for drug design.

One of the most notable applications of this compound is in the development of antifungal agents. Researchers have demonstrated that derivatives of this molecule exhibit potent activity against various fungal strains, including those resistant to conventional antifungal drugs. This is attributed to its ability to disrupt fungal cell membranes and inhibit essential cellular processes. The compound's carbaldehyde group plays a crucial role in these interactions, as it can form hydrogen bonds with key proteins in the fungal cells.

In addition to its antifungal properties, this compound has shown promise in the field of cancer therapy. Studies have revealed that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The triazole ring is particularly important in these interactions, as it can act as a scaffold for attaching other bioactive groups. The compound's ability to selectively target cancer cells while sparing healthy cells makes it a potential candidate for targeted therapy.

The synthesis of 1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that combines organic synthesis techniques such as click chemistry, alkylation, and oxidation reactions. The use of click chemistry enables the efficient formation of the triazole ring, while subsequent reactions introduce the cyclopropyl and methoxyethyl groups. This synthetic route is not only scalable but also environmentally friendly, making it suitable for large-scale production.

From a structural perspective, the compound exhibits a high degree of symmetry due to the arrangement of its substituents around the triazole ring. This symmetry contributes to its stability and enhances its ability to form crystalline structures. The molecule's crystalline nature is advantageous in drug delivery systems, where controlled release is desired. Researchers have explored the use of this compound as a component in nanostructured materials, such as hydrogels and nanoparticles, which can improve drug solubility and bioavailability.

The pharmacokinetic properties of this compound have also been extensively studied. Its methoxyethyl group significantly improves its solubility in biological fluids, allowing for efficient absorption and distribution within the body. Furthermore, the compound's metabolism follows predictable pathways, with primary elimination occurring through hepatic clearance. These properties make it an ideal candidate for oral drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound with unprecedented accuracy. By employing molecular docking simulations and machine learning algorithms, scientists can identify potential drug targets and optimize the molecule's structure for enhanced efficacy. These computational tools have also provided insights into the compound's interaction with cellular membranes and its potential for causing adverse effects.

In conclusion, 1-(2-cyclopropylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172268-73-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new applications for this molecule, its role in advancing modern medicine and technology is likely to grow even further.